molecular formula C10H13N B1505694 6-(1-Butenyl)-2-picoline

6-(1-Butenyl)-2-picoline

Cat. No.: B1505694
M. Wt: 147.22 g/mol
InChI Key: TZVBUPWUXDEEHX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-(1-Butenyl)-2-picoline is a useful research compound. Its molecular formula is C10H13N and its molecular weight is 147.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H13N

Molecular Weight

147.22 g/mol

IUPAC Name

2-but-1-enyl-6-methylpyridine

InChI

InChI=1S/C10H13N/c1-3-4-7-10-8-5-6-9(2)11-10/h4-8H,3H2,1-2H3

InChI Key

TZVBUPWUXDEEHX-UHFFFAOYSA-N

Canonical SMILES

CCC=CC1=CC=CC(=N1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

n-Butyllithium (7.5 mL, 1.6M/hexanes, 12 mmol) was added to a slurry of propyltriphenylphosphonium bromide (4.62 g, 12 mmol) in THF (40 mL) at -78° C. The mixture was warmed to 0° C. and stirred 30 min., then cooled again to -78° C. A THF (10 mL) solution of 6-methyl-2-pyridinecarboxaldehyde (1.21 g, 10 mmol) was added dropwise. The reaction mixture was allowed to warm to r.t. and stirred for 2 hours. Silica gel was added and the slurry was filtered on a short (SiO2) column eluting with 10% EtOAc in hexanes to give 990 mg of the title compound.
Quantity
7.5 mL
Type
reactant
Reaction Step One
Quantity
4.62 g
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
1.21 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two

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